![molecular formula C14H22N4O4 B6273248 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid CAS No. 2090268-77-0](/img/no-structure.png)
1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid
Description
This compound is a complex organic molecule with a molecular weight of 284.36 . It has a structure that includes a piperidine ring, which is a common feature in many pharmaceuticals .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H24N2O4/c1-14 (2,3)20-13 (19)15-6-4-11 (5-7-15)16-8-10 (9-16)12 (17)18/h10-11H,4-9H2,1-3H3, (H,17,18) . This indicates that it has a complex structure with multiple functional groups, including a piperidine ring and a triazole ring .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . More detailed physical and chemical properties were not available in the sources I found .Safety and Hazards
This compound is associated with several hazard statements, including H302, H315, H319, and H335 . This means it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid' involves the protection of piperidine, followed by the synthesis of 1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid. This intermediate is then reacted with 4-methyl-1H-1,2,3-triazole-5-carboxylic acid to obtain the final product.", "Starting Materials": ["Piperidine", "tert-Butyl chloroformate", "Sodium hydroxide", "4-Methyl-1H-1,2,3-triazole-5-carboxylic acid", "Dimethylformamide", "Diisopropylethylamine", "Methanol", "Ethyl acetate", "Water"], "Reaction": ["Step 1: Piperidine is protected with tert-butyl chloroformate in the presence of sodium hydroxide to obtain 1-(tert-butoxycarbonyl)piperidine.", "Step 2: 1-(tert-butoxycarbonyl)piperidine is reacted with 4-methyl-1H-1,2,3-triazole-5-carboxylic acid in the presence of dimethylformamide and diisopropylethylamine to obtain the final product.", "Step 3: The final product is purified by precipitation with methanol, followed by recrystallization from ethyl acetate and water."] } | |
CAS No. |
2090268-77-0 |
Molecular Formula |
C14H22N4O4 |
Molecular Weight |
310.3 |
Purity |
95 |
Origin of Product |
United States |
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